Cas no 10040-74-1 (Pyridine,5-[4,5-dihydro-5-(4-methylphenyl)-1-phenyl-1H-pyrazol-3-yl]-2-methyl-)

• Product name: Pyridine,5-[4,5-dihydro-5-(4-methylphenyl)-1-phenyl-1H-pyrazol-3-yl]-2-methyl-
• CAS No: 10040-74-1
• MF: C₂₂H₂₁N₃
• MW: 327.422244787216
• CID: 118321
• PubChem ID: 53425315

Pyridine,5-[4,5-dihydro-5-(4-methylphenyl)-1-phenyl-1H-pyrazol-3-yl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-[4,5-dihydro-5-(4-methylphenyl)-1-phenyl-1H-pyrazol-3-yl]-2-methyl-
• 2-Picoline,5-(1-phenyl-5-p-tolyl-2-pyrazolin-3-yl)- (7CI,8CI)
• 2-methyl-5-[3-(2-methylphenyl)-2-phenyl-3,4-dihydropyrazol-5-yl]pyridine
• 3-(6-Methyl-3-pyridyl)-1-phenyl-5-(p-tolyl)-2-pyrazoline
• 10040-74-1
• DTXSID30698858
• 2-Methyl-5-[5-(2-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]pyridine

• Inchi： InChI=1S/C22H21N3/c1-16-8-11-18(12-9-16)22-14-21(19-13-10-17(2)23-15-19)24-25(22)20-6-4-3-5-7-20/h3-13,15,22H,14H2,1-2H3
• InChI Key： TWOAFCQIMZFCBV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C2CC(C3=CC=C(C)N=C3)=NN2C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 327.17373
• Monoisotopic Mass: 327.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 28.49